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The table below summarizes trigonelline content from available scientific measurements. Please note that

data for roots and flowers is absent from current literature.

Plant Tissue
Concentration /
Presence

Specific Cultivar / Context
Source /
Citation

Green Coffee
Bean

9.87 – 12.60 mg/g Arabica green coffee [1]

Green Coffee
Bean

~ 0.80 g/100 g dry
weight

Roasted at 225°C (fast-roasting) [1]

Roasted Coffee
Bean

70 mg/cup Arabica espresso [1]

Leaf Detected, not
quantified

One of 41 key discriminators among
cultivars

[2]

Leaf Detected, not
quantified

Component of cell suspension cultures for
metabolite production

[3]

Experimental Protocols for Trigonelline Analysis
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Here are detailed methodologies for extracting and quantifying trigonelline from plant tissues, as used in

recent studies.

Protocol for Leaf Metabolite Extraction and Profiling

This non-targeted metabolomics approach is used for comprehensive analysis, including trigonelline

detection [2].

Plant Material Preparation: Collect fully expanded leaves, excise and discard the midribs. Flash-
freeze the remaining leaf material in liquid nitrogen and lyophilize (freeze-dry).

Grinding and Storage: Grind the lyophilized material under liquid nitrogen. Store the powder in
vacuum-sealed containers.

Metabolite Extraction: Weigh 30 mg of lyophilized powder into a microtube. Add 1.5 mL of extraction
solvent (Methyl-tert-butyl-ether:methanol, MTBE:MeOH, 3:1 v/v) along with internal standards (e.g.,

U-13C sorbitol, L-Alanine-d4).
Extraction Process: Vortex the mixture, then incubate on an orbital shaker (40 rpm) for 45 minutes

at 4°C. Sonicate in a water bath at 4°C for 15 minutes. Centrifuge at 10,000×g for 10 minutes at 4°C.
Sample Preparation for Analysis: Transfer 0.5 mL of the soluble supernatant to a new microtube

and dry in a speed vacuum concentrator.
Derivatization and GC-TOF MS Analysis: Derivative the dried extract using methoxyamine

hydrochloride in pyridine and N-trimethylsilyl-N-methyl trifluoroacetamide (MSTFA). Analyze using
Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF MS).

Data Processing: Use ChromaTOF software with the GOLM Metabolome Database and other
libraries (KEGG, HMDB) for metabolite identification and validation.

Protocol for Bean Compound Quantification using LC-MS

This targeted method is used for precise quantification of trigonelline and other key compounds in green

coffee beans [4].

Sample Preparation: Process coffee cherries using standard methods (puling, fermentation,

washing, sun-drying). Grade green beans and ensure uniform moisture content (~10%).
Chemical Analysis: Use Liquid Chromatography coupled with Mass Spectrometry (LC-MS).

Standards: Use analytical grade trigonelline standard (CAS: 6138-41-6) for calibration and
identification.

Data Expression: Express trigonelline content on a dry weight basis (dwb).
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Cellular Mechanisms and Signaling Pathways of
Trigonelline

Recent proteomic research has elucidated trigonelline's renoprotective mechanism of action, visualized

below [1] [5].
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Trigonelline's cellular pathway prevents kidney stone-related cell damage by inhibiting oxidative stress and

other defects.

Key Experimental Validation: The proposed pathway was functionally validated in renal (MDCK) cells.

Pretreatment with a subtoxic concentration (100 µM) of trigonelline prevented all listed defects induced by

Calcium Oxalate Monohydrate (COM) crystals, including overproduction of reactive oxygen species (ROS),

cell cycle shift, tight junction disruption, and epithelial-mesenchymal transition (EMT) [1] [5].

Research Gaps and Future Directions

Focus on Beans and Leaves: Current metabolomic studies on Coffea arabica heavily prioritize

beans and, to a lesser extent, leaves, creating a significant knowledge gap regarding trigonelline
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distribution in other tissues like stems, roots, and flowers.

Embrace Advanced Metabolomics: Applying the non-targeted metabolomic protocols used for
leaves [2] to other plant tissues is a logical and necessary step for generating a complete distribution

map.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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